Cas no 5447-79-0 (Furan,2,2'-(1,3-propanediyl)bis-)

Furan,2,2'-(1,3-propanediyl)bis- structure
5447-79-0 structure
Product Name:Furan,2,2'-(1,3-propanediyl)bis-
CAS No:5447-79-0
MF:C11H12O2
MW:176.211783409119
CID:379035
PubChem ID:226769
Update Time:2025-04-19

Furan,2,2'-(1,3-propanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Furan,2,2'-(1,3-propanediyl)bis-
    • 2-[3-(2-furyl)propyl]furan
    • 2-[3-(furan-2-yl)propyl]furan
    • 1,3-bis(2-furyl)propane
    • 1,3-di(furan-2-yl)propane
    • 2,2'-propane-1,3-diyldifuran
    • AC1L5F07
    • AC1Q6ZGD
    • AR-1D1817
    • CTK5A1217
    • NSC17526
    • DTXSID10280593
    • SCHEMBL11060991
    • 2,2'-(Propane-1,3-diyl)difuran
    • difurfurylmethane
    • 5447-79-0
    • NSC-17526
    • Inchi: 1S/C11H12O2/c1(4-10-6-2-8-12-10)5-11-7-3-9-13-11/h2-3,6-9H,1,4-5H2
    • InChI Key: PQABWTQSMRGNES-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CCCC1=CC=CO1

Computed Properties

  • Exact Mass: 176.08376
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.28
  • LogP: 3.04790
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